2-((3-Chlorobenzyl)oxy)-1-naphthaldehyde
Cat. No. B8607613
M. Wt: 296.7 g/mol
InChI Key: GROHJASZTGRFOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07067534B1
Procedure details
Prepared according to the Procedure for 2-(isopentyloxy)-1-naphthaldehyde using 2-hydroxy-1-naphthaldehyde and 1-(bromomethyl)-3-chlorobenzene.
Name
2-(isopentyloxy)-1-naphthaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:6][C:7]1[CH:16]=[CH:15][C:14]2[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=2)[C:8]=1[CH:17]=[O:18])[CH2:2][CH:3]([CH3:5])C.OC1C=CC2C(=CC=CC=2)C=1C=O.BrCC1C=C[CH:37]=[C:36]([Cl:40])[CH:35]=1>>[Cl:40][C:36]1[CH:35]=[C:2]([CH:3]=[CH:5][CH:37]=1)[CH2:1][O:6][C:7]1[CH:16]=[CH:15][C:14]2[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=2)[C:8]=1[CH:17]=[O:18]
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Inputs
Step One
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Name
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2-(isopentyloxy)-1-naphthaldehyde
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
C(CC(C)C)OC1=C(C2=CC=CC=C2C=C1)C=O
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
OC1=C(C2=CC=CC=C2C=C1)C=O
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
BrCC1=CC(=CC=C1)Cl
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Conditions
Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
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Details
|
Prepared
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Outcomes
Product
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Name
|
|
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Type
|
|
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Smiles
|
ClC=1C=C(COC2=C(C3=CC=CC=C3C=C2)C=O)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
